6-Methoxy-indane-1-carboxylic acid chloride

• CAS RN: 108048-43-7
• Molecular Formula: C11H11ClO2
• Molecular Weight: 210.65 g/mol
• IUPAC Name: 6-methoxy-2,3-dihydro-1H-indene-1-carbonyl chloride
• InChI: InChI=1S/C11H11ClO2/c1-14-8-4-2-7-3-5-9(11(12)13)10(7)6-8/h2,4,6,9H,3,5H2,1H3
• InChI Key: NXMNXEWKCSTFGE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(CCC2C(=O)Cl)C=C1

Description

6-Methoxy-indane-1-carboxylic acid chloride is a useful research compound. Its molecular formula is C11H11ClO2 and its molecular weight is 210.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Methoxy-indane-1-carboxylic acid, 6.0 g (31 mmol), a compound of Formula 3, was dissolved in 50 ml of methylene chloride and reacted at ambient temperature with 4.0 ml (46 mmol) of oxalyl chloride in the presence of one drop of DMF. After 2 hours, the reaction mixture was brought to reflux and maintained for 15 minutes. It was then concentrated under vacuum and stirred for about 30 minutes, yielding 6-methoxy-indane-1-carboxylic acid chloride, which was sufficiently pure to be used for the next step.